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Compound of Interest

Compound Name: Carbamic azide, cyclohexyl-

Cat. No.: B15468453

Essential Safety and Handling Guide for
Carbamic Azide, Cyclohexyl-

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
carbamic azide, cyclohexyl-. As a compound containing both an azide and a carbamate
functional group, it presents significant potential hazards. This document outlines the
necessary precautions, personal protective equipment (PPE), emergency procedures, and
disposal protocols to ensure the safety of laboratory personnel.

I. Hazard Identification and Quantitative Data

Carbamic azide, cyclohexyl- is not a well-characterized compound in publicly available safety
literature. Therefore, its specific quantitative hazard data is limited. The information presented
below is based on the known hazards of organic azides and carbamates. Researchers must
handle this compound with extreme caution, assuming it to be highly toxic and potentially
explosive.

Table 1: Physicochemical and Toxicological Data (Analog-Based Estimates)
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Property Value Notes and Citations
Molecular Formula C7H12N4O [1]
Molecular Weight 168.20 g/mol [1]
Not available. Assume solid or
Appearance )
oil.
Potentially explosive. Sensitive
to heat, shock, friction, and The stability of organic azides
Stability light.[1][2] Organic azides is influenced by the carbon-to-
should be handled with nitrogen ratio.[1][3]
extreme care.[1]
The azide functional group is
known to be highly toxic, with
o No specific data available. effects similar to cyanide.[3][4]
Toxicity

Assumed to be highly toxic.

[5] Carbamates are a class of
pesticides known to inhibit

acetylcholinesterase.[6][7]

Routes of Exposure

Inhalation, skin absorption,

ingestion, eye contact.[1][6][8]

Permissible Exposure Limit
(PEL)

Not established.

Handle with engineering
controls to minimize any

exposure.

Lethal Dose (LD50)

Not available. For sodium
azide, a related inorganic
azide, the oral LD50 in rats is
27 mg/kg.[3][5]

This value is for a different
compound and should only be
used as a rough indicator of

high toxicity.

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling carbamic azide, cyclohexyl-.

The following table outlines the minimum required PPE.

Table 2: Required Personal Protective Equipment
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Specifications and

Body Part Equipment L
Citations
o Ensure gloves are regularly
Double-gloved with nitrile or ,
Hands inspected for tears or
neoprene gloves. _
degradation.[9][10]
Chemical splash goggles and Standard safety glasses are
Eyes/Face ) o
a face shield. not sufficient.[11]
A chemical-resistant apron
Body Flame-resistant lab coat. should be worn over the lab

coat.

Respiratory

A properly fitted respirator with

organic vapor cartridges.

To be used in a certified
chemical fume hood.[12][13]

Feet

Closed-toe, chemical-resistant

shoes.

[12]

lll. Operational Plan: Step-by-Step Handling

Protocol

This protocol is designed for the safe handling of carbamic azide, cyclohexyl- in a laboratory

setting. All steps must be performed within a certified chemical fume hood with the sash at the

lowest possible working height. A blast shield is also required.[8][14]

Experimental Workflow Diagram
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Preparation

Don all required PPE

;

Prepare and inspect chemical fume hood and blast shield

;

Assemble all necessary non-metallic equipment and reagents

Han£ling

Carefully weigh the required amount of Carbamic azide, cyclohexyl- using non-metallic toolg

;

Dissolve in a suitable, non-halogenated solvent

;

Perform the reaction at the lowest possible temperature

Cleanup and Décontamination

Quench any unreacted azide

;

Decontaminate all glassware and surfaces

;

Segregate and label all waste streams
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Waste Generation

Unreacted Carbamic azide, cyclohexyl- Contaminated solvents and materials

On-Site Treitment

Quench unreacted azide with a suitable reducing agent

Waste Collection

Y Y

Collect quenched liquid waste in a labeled, sealed container| Collect contaminated solid waste in a separate labeled container

Final Disposal

\/ \/

Arrange for hazardous waste pickup by certified personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. safety.pitt.edu [safety.pitt.edu]

e 2. Information on Azide Compounds — Stanford Environmental Health & Safety
[ehs.stanford.edu]

¢ 3. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]

e 4. KIT - 10C - Brase - Research - Research interests - Azide [ioc.kit.edu]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15468453?utm_src=pdf-body-img
https://www.benchchem.com/product/b15468453?utm_src=pdf-custom-synthesis
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://ehs.stanford.edu/reference/information-azide-compounds
https://ehs.stanford.edu/reference/information-azide-compounds
https://thornseshold.cup.uni-muenchen.de/site/assets/files/1054/azides_fact_sheet.pdf
https://www.ioc.kit.edu/braese/english/1165.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15468453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. research.wayne.edu [research.wayne.edu]
. Carbamate Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
. mdsearchlight.com [mdsearchlight.com]

. safety.fsu.edu [safety.fsu.edu]

°
© (0] ~ » &)

. - Division of Research Safety | lllinois [drs.illinois.edu]

e 10. artsci.usu.edu [artsci.usu.edu]

e 11. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
e 12. osha.oregon.gov [osha.oregon.gov]

e 13. epa.gov [epa.gov]

e 14. chemistry.unm.edu [chemistry.unm.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling Carbamic
azide, cyclohexyl-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15468453#personal-protective-equipment-for-
handling-carbamic-azide-cyclohexyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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